![molecular formula C15H19N3OS B6168428 N-(3-{2H,3H,5H,6H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-2-methylpropanamide CAS No. 54496-44-5](/img/no-structure.png)
N-(3-{2H,3H,5H,6H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-2-methylpropanamide
Description
“N-(3-{2H,3H,5H,6H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-2-methylpropanamide” is a compound that contains an imidazole moiety . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .
Synthesis Analysis
Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc . Among the different heterocyclic compounds, imidazole is better known due to its broad range of chemical and biological properties . Imidazole has become an important synthon in the development of new drugs .Molecular Structure Analysis
“N-(3-{2H,3H,5H,6H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-2-methylpropanamide” contains total 33 bond(s); 20 non-H bond(s), 9 multiple bond(s), 2 rotatable bond(s), 3 double bond(s), 6 aromatic bond(s), 2 five-membered ring(s), 1 six-membered ring(s), 1 eight-membered ring(s), 1 secondary amide(s) (aliphatic), 1 tertiary amine(s) (aliphatic), and 1 sulfide(s) .Chemical Reactions Analysis
The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature .Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(3-{2H,3H,5H,6H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-2-methylpropanamide involves the reaction of 2-methylpropanoic acid with 3-aminophenyl-2H-imidazo[2,1-b][1,3]thiazole in the presence of coupling reagents to form the amide bond. The resulting intermediate is then reacted with N-(3-bromophenyl)acetamide in the presence of a base to form the final product.", "Starting Materials": [ "2-methylpropanoic acid", "3-aminophenyl-2H-imidazo[2,1-b][1,3]thiazole", "coupling reagents", "N-(3-bromophenyl)acetamide", "base" ], "Reaction": [ "Step 1: React 2-methylpropanoic acid with coupling reagents and 3-aminophenyl-2H-imidazo[2,1-b][1,3]thiazole to form the intermediate amide.", "Step 2: React the intermediate amide with N-(3-bromophenyl)acetamide in the presence of a base to form the final product." ] } | |
CAS RN |
54496-44-5 |
Product Name |
N-(3-{2H,3H,5H,6H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-2-methylpropanamide |
Molecular Formula |
C15H19N3OS |
Molecular Weight |
289.4 |
Purity |
95 |
Origin of Product |
United States |
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